Cas no 2229368-48-1 (5-(3-bromo-2,2-dimethylpropyl)-4-chloro-1-methyl-1H-imidazole)

• Product Name: 5-(3-bromo-2,2-dimethylpropyl)-4-chloro-1-methyl-1H-imidazole
• CAS No: 2229368-48-1
• MF: C₉H₁₄BrClN₂
• MW: 265.577860355377
• CID: 6441143
• PubChem ID: 165645742
• Update Time: 2025-05-20

5-(3-bromo-2,2-dimethylpropyl)-4-chloro-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-2,2-dimethylpropyl)-4-chloro-1-methyl-1H-imidazole
• EN300-1921344
• 2229368-48-1

• Inchi： 1S/C9H14BrClN2/c1-9(2,5-10)4-7-8(11)12-6-13(7)3/h6H,4-5H2,1-3H3
• InChI Key： KOHFDXIDORSLNR-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1=C(N=CN1C)Cl

Computed Properties

• Exact Mass: 264.00289g/mol
• Monoisotopic Mass: 264.00289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(3-bromo-2,2-dimethylpropyl)-4-chloro-1-methyl-1H-imidazole

5-(3-bromo-2,2-dimethylpropyl)-4-chloro-1-methyl-1H-imidazole: A Comprehensive Overview

The compound 5-(3-bromo-2,2-dimethylpropyl)-4-chloro-1-methyl-1H-imidazole, with CAS No. 2229368-48-1, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the imidazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a 1H-imidazole ring system substituted with a 3-bromo-2,2-dimethylpropyl group at the 5-position and a chlorine atom at the 4-position, along with a methyl group at the 1-position. These substituents contribute to its unique chemical properties and potential biological functions.

Recent studies have highlighted the importance of imidazole derivatives in various therapeutic areas, including anti-inflammatory, antitumor, and antimicrobial activities. The presence of bromine and chlorine atoms in this compound introduces additional electronic effects that can modulate its reactivity and bioavailability. The bulky 3-bromo-2,2-dimethylpropyl group at the 5-position may also influence the steric properties of the molecule, potentially enhancing its selectivity in binding to specific biological targets.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). In vitro assays have demonstrated that this compound exhibits moderate inhibitory activity against these enzymes, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary studies have indicated that it may also possess cytotoxic effects against certain cancer cell lines, making it a candidate for further investigation in oncology research.

The synthesis of 5-(3-bromo-2,2-dimethylpropyl)-4-chloro-1-methyl-1H-imidazole involves a multi-step process that typically begins with the preparation of the imidazole ring system. This is followed by selective substitution reactions to introduce the desired substituents at specific positions on the ring. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has enabled chemists to optimize the synthesis pathway for this compound. These methods not only improve yield but also enhance the overall efficiency of the process.

In terms of pharmacokinetics, this compound has been shown to exhibit moderate solubility in aqueous solutions, which is an important factor for its bioavailability. However, its lipophilicity may limit its ability to cross cellular membranes effectively. To address this challenge, researchers have explored various strategies, including prodrug design and nanoparticle encapsulation, to enhance its pharmacokinetic profile.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that it forms favorable interactions with key residues in enzyme active sites, particularly through hydrogen bonding and hydrophobic interactions. These insights have provided valuable guidance for further optimization of its structure to improve potency and selectivity.

Despite its promising potential, there are several challenges associated with the development of this compound into a therapeutic agent. One major concern is its stability under physiological conditions. Studies have shown that it undergoes metabolic degradation in liver microsomes, which may reduce its efficacy in vivo. To overcome this limitation, researchers are exploring strategies such as site-specific modifications and stereochemical optimization to enhance its metabolic stability.

In conclusion, 5-(3-bromo-2,2-dimethylpropyl)-4-chloro-1-methyl-1H-imidazole represents a valuable addition to the arsenal of imidazole derivatives being investigated for their therapeutic potential. Its unique chemical structure and promising biological activities make it a compelling candidate for further research in drug discovery. As advancements in synthetic chemistry and computational modeling continue to evolve, there is significant hope for unlocking new applications for this compound in medicine.